17274-64-5(1-(4-Aminoindoline)ethanone) Price
This page is the exclusive Price page for 17274-64-5(1-(4-Aminoindoline)ethanone).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1-(4-Aminoindoline)ethanone Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-138715-2500mg | enamine | 95.0% | 2500mg | $898.0 | 30 Sep. 2023 | |
| Enamine | EN300-138715-5000mg | enamine | 95.0% | 5000mg | $1450.0 | 30 Sep. 2023 | |
| Enamine | EN300-138715-10000mg | enamine | 95.0% | 10000mg | $2555.0 | 30 Sep. 2023 | |
| Aaron | AR00AD27-100mg | aaron | 95% | 100mg | $116.00 | 15 Dec. 2023 | |
| A2B Chem LLC | AE82387-250mg | a2bchem | 95% | 250mg | $125.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AE82387-1g | a2bchem | 95% | 1g | $249.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AE82387-100mg | a2bchem | 95% | 100mg | $117.00 | 20 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-100mg | nan jing yao shi | 95% | 100mg | ￥778.0 | 23 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-250mg | nan jing yao shi | 95% | 250mg | ￥1298.0 | 23 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-500mg | nan jing yao shi | 95% | 500mg | ￥1859.0 | 23 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-1g | nan jing yao shi | 95% | 1g | ￥2782.0 | 23 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-5g | nan jing yao shi | 95% | 5g | ￥8349.0 | 23 Apr. 2024 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSR576-10g | nan jing yao shi | 95% | 10g | ￥13942.0 | 23 Apr. 2024 | |
| eNovation Chemicals LLC | D761036-100mg | enovation | 95+% | 100mg | $160 | 06 Jun. 2024 | |
| eNovation Chemicals LLC | D761036-250mg | enovation | 95+% | 250mg | $215 | 06 Jun. 2024 | |
| eNovation Chemicals LLC | D915693-5g | enovation | 95% | 5g | $1540 | 20 Jul. 2024 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X179442A-250mg | jiu ding | 0.95 | 250mg | ¥2511.0 | 21 Jul. 2024 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X179442A-100mg | jiu ding | 0.95 | 100mg | ¥1436.4 | 21 Jul. 2024 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X179442A-1g | jiu ding | 0.95 | 1g | ¥5020.2 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | Y1212740-5g | enovation | 95% | 5g | $1280 | 23 Jul. 2024 | |
| abcr | AB514824-1g | abcr | 1g | €579.50 | 02 Aug. 2024 | ||
| Aaron | AR00AD27-250mg | aaron | 95% | 250mg | $222.00 | 23 Jan. 2025 | |
| abcr | AB514824-250mg | abcr | 250mg | €321.80 | 16 Feb. 2025 | ||
| eNovation Chemicals LLC | D915693-5g | enovation | 95% | 5g | $1540 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D761036-250mg | enovation | 95+% | 250mg | $235 | 19 Feb. 2025 | |
| eNovation Chemicals LLC | D915693-5g | enovation | 95% | 5g | $1540 | 21 Feb. 2025 | |
| eNovation Chemicals LLC | D761036-250mg | enovation | 95+% | 250mg | $235 | 24 Feb. 2025 | |
| 1PlusChem | 1P00ACTV-250mg | 1pchem | 95% | 250mg | $128.00 | 25 Feb. 2025 | |
| 1PlusChem | 1P00ACTV-1g | 1pchem | 95% | 1g | $255.00 | 25 Feb. 2025 | |
| 1PlusChem | 1P00ACTV-100mg | 1pchem | 98% | 100mg | $125.00 | 25 Feb. 2025 |
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jiangsu Kolod Food Ingredients Co.,ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
